Cas no 898450-58-3 (N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898450-58-3
• MF: C₂₂H₂₆ClN₃O₅S
• MW: 479.976943492889
• CID: 6265595
• PubChem ID: 16829713
• Update Time: 2025-05-18

N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• N1-(4-chlorophenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• AKOS024661068
• N'-(4-chlorophenyl)-N-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• 898450-58-3
• N'-(4-chlorophenyl)-N-[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• F2571-0229

• Inchi： 1S/C22H26ClN3O5S/c1-31-19-9-11-20(12-10-19)32(29,30)26-15-3-2-4-18(26)13-14-24-21(27)22(28)25-17-7-5-16(23)6-8-17/h5-12,18H,2-4,13-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： OLQCFUMCWYAELJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(NCCC1CCCCN1S(C1C=CC(=CC=1)OC)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 479.1281698g/mol
• Monoisotopic Mass: 479.1281698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Professional Introduction to N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898450-58-3)

N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 898450-58-3, represents a novel molecular entity with a complex structural framework that includes multiple functional groups, making it a subject of intense research interest. The presence of a 4-chlorophenyl moiety and an ethanediamide backbone, coupled with a piperidine ring substituted with a 4-methoxybenzenesulfonyl group, endows this molecule with unique chemical and pharmacological properties.

The structural design of N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide is meticulously crafted to explore potential therapeutic applications. The combination of electron-withdrawing and electron-donating groups in its structure suggests a multifaceted interaction with biological targets, which is a critical factor in the development of effective pharmaceutical agents. The compound's molecular architecture is likely to influence its solubility, bioavailability, and metabolic stability, all of which are essential parameters in drug discovery and development.

In recent years, there has been a growing interest in the exploration of piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. Piperidine-based compounds have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions. The specific substitution pattern in N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide, particularly the incorporation of the 4-methoxybenzenesulfonyl group, is believed to enhance its binding affinity to certain enzymes and receptors involved in disease mechanisms.

The 4-chlorophenyl moiety is another key feature of this compound that contributes to its pharmacological profile. Chlorophenyl groups are commonly found in bioactive molecules and have been shown to exhibit inhibitory effects on various enzymes and receptors. The presence of this group in N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide may contribute to its ability to interact with biological targets in a specific manner, potentially leading to therapeutic benefits.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in the design of novel drug candidates. N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide exemplifies how careful consideration of molecular structure can lead to the development of compounds with enhanced pharmacological properties. The ethanediamide backbone provides a scaffold for further chemical modifications, allowing for the optimization of potency, selectivity, and pharmacokinetic profiles.

The synthesis of N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this compound. The successful synthesis not only demonstrates the synthetic prowess of the research team but also paves the way for further exploration of its biological activity.

In vitro studies have begun to unravel the potential pharmacological effects of N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders and cancer. The precise mechanism of action remains under investigation, but early findings are promising enough to warrant further exploration.

The development of novel therapeutic agents relies heavily on the availability of high-quality chemical entities for testing. N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide represents such a valuable chemical entity that could serve as a lead compound for future drug development programs. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design approaches.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level, providing insights into its potential efficacy and selectivity. These computational studies complement experimental efforts by providing rapid screening tools for evaluating large libraries of compounds.

The future prospects for N'-(4-chlorophenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide are bright, with ongoing research aimed at elucidating its full pharmacological potential. As more data become available from both preclinical and clinical studies, this compound could emerge as a valuable tool for treating various diseases. The collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in realizing this potential.